Ethylbenzene
Ethylbenzene
Ethylbenzene is a colorless liquid, which has an aromatic odor. It is widely used in the manufacturing of styrene and as a solvent. It is insoluble in water.
Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards..
Ethylbenzene, also known as ethylbenzol or phenylethane, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. Ethylbenzene exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Ethylbenzene has been detected in multiple biofluids, such as feces and blood. Within the cell, ethylbenzene is primarily located in the membrane (predicted from logP). Ethylbenzene exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, ethylbenzene can be found in black walnut and safflower. This makes ethylbenzene a potential biomarker for the consumption of these food products. Ethylbenzene is formally rated as a possible carcinogen (by IARC 2B) and is also a potentially toxic compound.
Ethylbenzene appears as a clear colorless liquid with an aromatic odor. Flash point 59°F. Less dense than water (at 7.2 lb / gal) and insoluble in water. Hence floats on water. Vapors heavier than air. Used as a solvent and to make other chemicals.
Ethylbenzene is a colorless, flammable liquid that smells like gasoline. It is found in natural products such as coal tar and petroleum and is also found in manufactured products such as inks, insecticides, and paints. Ethylbenzene is used primarily to make another chemical, styrene. Other uses include as a solvent, in fuels, and to make other chemicals.
Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards..
Ethylbenzene, also known as ethylbenzol or phenylethane, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. Ethylbenzene exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Ethylbenzene has been detected in multiple biofluids, such as feces and blood. Within the cell, ethylbenzene is primarily located in the membrane (predicted from logP). Ethylbenzene exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, ethylbenzene can be found in black walnut and safflower. This makes ethylbenzene a potential biomarker for the consumption of these food products. Ethylbenzene is formally rated as a possible carcinogen (by IARC 2B) and is also a potentially toxic compound.
Ethylbenzene appears as a clear colorless liquid with an aromatic odor. Flash point 59°F. Less dense than water (at 7.2 lb / gal) and insoluble in water. Hence floats on water. Vapors heavier than air. Used as a solvent and to make other chemicals.
Ethylbenzene is a colorless, flammable liquid that smells like gasoline. It is found in natural products such as coal tar and petroleum and is also found in manufactured products such as inks, insecticides, and paints. Ethylbenzene is used primarily to make another chemical, styrene. Other uses include as a solvent, in fuels, and to make other chemicals.
Brand Name:
Vulcanchem
CAS No.:
100-41-4
VCID:
VC21145953
InChI:
InChI=1S/C8H10/c1-2-8-6-4-3-5-7-8/h3-7H,2H2,1H3
SMILES:
CCC1=CC=CC=C1
Molecular Formula:
C8H10
C6H5C2H5
C8H10
C6H5C2H5
C8H10
Molecular Weight:
106.16 g/mol
Ethylbenzene
CAS No.: 100-41-4
Cat. No.: VC21145953
Molecular Formula: C8H10
C6H5C2H5
C8H10
Molecular Weight: 106.16 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Ethylbenzene is a colorless liquid, which has an aromatic odor. It is widely used in the manufacturing of styrene and as a solvent. It is insoluble in water. Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards.. Ethylbenzene, also known as ethylbenzol or phenylethane, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. Ethylbenzene exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Ethylbenzene has been detected in multiple biofluids, such as feces and blood. Within the cell, ethylbenzene is primarily located in the membrane (predicted from logP). Ethylbenzene exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, ethylbenzene can be found in black walnut and safflower. This makes ethylbenzene a potential biomarker for the consumption of these food products. Ethylbenzene is formally rated as a possible carcinogen (by IARC 2B) and is also a potentially toxic compound. Ethylbenzene appears as a clear colorless liquid with an aromatic odor. Flash point 59°F. Less dense than water (at 7.2 lb / gal) and insoluble in water. Hence floats on water. Vapors heavier than air. Used as a solvent and to make other chemicals. Ethylbenzene is a colorless, flammable liquid that smells like gasoline. It is found in natural products such as coal tar and petroleum and is also found in manufactured products such as inks, insecticides, and paints. Ethylbenzene is used primarily to make another chemical, styrene. Other uses include as a solvent, in fuels, and to make other chemicals. |
|---|---|
| CAS No. | 100-41-4 |
| Molecular Formula | C8H10 C6H5C2H5 C8H10 |
| Molecular Weight | 106.16 g/mol |
| IUPAC Name | ethylbenzene |
| Standard InChI | InChI=1S/C8H10/c1-2-8-6-4-3-5-7-8/h3-7H,2H2,1H3 |
| Standard InChI Key | YNQLUTRBYVCPMQ-UHFFFAOYSA-N |
| SMILES | CCC1=CC=CC=C1 |
| Canonical SMILES | CCC1=CC=CC=C1 |
| Boiling Point | 277.2 °F at 760 mm Hg (NTP, 1992) 136.1 °C 136.2 °C 136 °C 277°F |
| Colorform | Colorless liquid |
| Flash Point | 59 °F (NTP, 1992) 15.0 °C (59.0 °F) - closed cup 64 °F (18 °C) - closed cup 70 °F (21 °C) - closed cup 18 °C c.c. 55°F |
| Melting Point | -139 °F (NTP, 1992) -94.9 °C -94.95 °C -95 °C -139°F |
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